4-chloro-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)benzamide

• IUPAC Name: 4-chloro-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)benzamide
• InChI: InChI=1S/C23H23ClN2O2/c24-19-10-8-18(9-11-19)23(27)25-16-22(26-12-14-28-15-13-26)21-7-3-5-17-4-1-2-6-20(17)21/h1-11,22H,12-16H2,(H,25,27)
• InChI Key: OFUQYZABVLRTJO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C2=CC=C(C=C2)Cl)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of 4-chloro-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)benzamide consists of a benzene ring with a chloro-substituted moiety, a morpholine group, and a naphthalene-based side chain. The exact arrangement of atoms and bonds can be visualized using molecular modeling software or by examining crystallographic data if available.

Scientific Research Applications

Agricultural Chemistry

Considering the structural features of the compound, it could be investigated for its potential use in agricultural chemistry, possibly as a precursor for the synthesis of new pesticides or herbicides, contributing to the development of more efficient and environmentally friendly agrochemicals.

Each of these applications leverages the unique chemical structure of 4-chloro-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)benzamide to explore and expand the frontiers of scientific knowledge and technological innovation. , the potential uses outlined above are based on the structural characteristics and functional groups present in the molecule, which are commonly associated with the applications mentioned.

Mechanism of Action

Target of Action

This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It is known that many bioactive aromatic compounds containing the indole nucleus bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.